Cas no 20208-39-3 (2-Propenoic acid, 3-(triethoxysilyl)propyl ester)

• Product Name: 2-Propenoic acid, 3-(triethoxysilyl)propyl ester
• CAS No: 20208-39-3
• MF: C₁₂H₂₄O₅Si
• MW: 276.401465415955
• CID: 1391193
• PubChem ID: 11119352
• Update Time: 2025-04-20

2-Propenoic acid, 3-(triethoxysilyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(triethoxysilyl)propyl ester
• 3-Acryloxypropyltriethoxysilane
• 3-triethoxysilylpropyl prop-2-enoate
• gamma-Acryloyloxypropyltriethoxysilane
• CH2=CH-COO-C3H6-Si(OC2H5)3
• triethoxysilylpropyl acrylate
• XDQWJFXZTAWJST-UHFFFAOYSA-N
• NS00077375
• 3-(triethoxysilyl)propyl prop-2-enoate
• EC 700-389-3
• SCHEMBL93561
• DTXSID00455930
• 20208-39-3

• Inchi： 1S/C12H24O5Si/c1-5-12(13)14-10-9-11-18(15-6-2,16-7-3)17-8-4/h5H,1,6-11H2,2-4H3
• InChI Key： XDQWJFXZTAWJST-UHFFFAOYSA-N
• SMILES： [Si](CCCOC(C=C)=O)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 276.13932
• Monoisotopic Mass: 276.13930040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 0.987±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 295.1±23.0 ºC (760 Torr),
• Flash Point: 110.0±18.2 ºC,
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 53.99
• LogP: 2.15410